Cas no 152381-93-6 (Carbonimidodithioicacid, cyano-, methyl 3-methylphenyl ester (9CI))

Carbonimidodithioicacid, cyano-, methyl 3-methylphenyl ester (9CI) Properties

Names and Identifiers

• Carbonimidodithioicacid, cyano-, methyl 3-methylphenyl ester (9CI)
• [(3-methylphenyl)sulfanyl-methylsulfanylmethylidene]cyanamide
• METHYL (3-METHYLPHENYL)CYANOCARBONIMIDODITHIOATE
• [(3-methylphenyl)sulfanyl-methylsulfanyl-methylidene]cyanamide
• [[(3-methylphenyl)thio]-(methylthio)methylidene]cyanamide
• Methyl(3-methylphenyl)cyanocarbonimidodithioate
• Methyl (3-methylphenyl) cyanocarbonimidodithioate
• Methyl 3-methylphenyl cyanocarbonodithioimidate
• DTXSID60571665
• 152381-93-6
• Carbonimidodithioicacid,cyano-,methyl 3-methylphenyl ester(9ci)
• AKOS015912064
• MFCD09877771
• +Expand

• MDL： MFCD09877771
• InChIKey： WBTOGBUBDORZDO-ZRDIBKRKSA-N
• Inchi： InChI=1S/C10H10N2S2/c1-8-4-3-5-9(6-8)14-10(13-2)12-7-11/h3-6H,1-2H3/b12-10+
• SMILES： CC1=CC(=CC=C1)S/C(=N/C#N)/SC

Computed Properties

• Exact Mass: 222.02900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 222.02854067g/mol
• Heavy Atom Count: 14
• Complexity: 254
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.9
• Topological Polar Surface Area: 86.8Ų

Experimental Properties

• LogP: 3.28718
• PSA: 86.75000
• Refractive Index: 1.599
• Boiling Point: 354.7°C at 760 mmHg
• Flash Point: 168.3°C
• Density: 1.14